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Compound of Interest

Compound Name:
1-(Difluoromethoxy)-3-

nitrobenzene

Cat. No.: B1333252 Get Quote

Technical Data Sheet: 1-(Difluoromethoxy)-3-
nitrobenzene
For Research and Development Use Only

This document provides essential chemical and physical data for 1-(difluoromethoxy)-3-
nitrobenzene, intended for researchers, scientists, and professionals in drug development and

chemical synthesis.

Core Chemical Properties
The fundamental molecular properties of 1-(difluoromethoxy)-3-nitrobenzene are

summarized below. This data is critical for stoichiometric calculations, analytical method

development, and chemical structure elucidation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1333252?utm_src=pdf-interest
https://www.benchchem.com/product/b1333252?utm_src=pdf-body
https://www.benchchem.com/product/b1333252?utm_src=pdf-body
https://www.benchchem.com/product/b1333252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

Molecular Formula C₇H₅F₂NO₃ [1][2][3]

Molecular Weight 189.12 g/mol [1][2][3][4]

CAS Number 22236-07-3 [1][3][4]

Synonyms

alpha,alpha-Difluoro-3-

nitroanisole, Difluoromethyl 3-

nitrophenyl ether

[1][2]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 1-
(difluoromethoxy)-3-nitrobenzene are beyond the scope of this document. For specific

methodologies, researchers should consult peer-reviewed chemical literature and established

synthesis databases, referencing the compound's CAS number (22236-07-3). Standard

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) are typically

employed for characterization and purity assessment.

Logical Relationships
The following diagram illustrates the relationship between the compound's name and its core

molecular properties.

Figure 1. Core Properties of 1-(Difluoromethoxy)-3-nitrobenzene
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Figure 1. Relationship between the chemical name and its molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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